molecular formula C10H10BrNO2 B1604679 Ethyl 2-((4-bromophenyl)imino)acetate CAS No. 915712-34-4

Ethyl 2-((4-bromophenyl)imino)acetate

Cat. No. B1604679
CAS RN: 915712-34-4
M. Wt: 256.1 g/mol
InChI Key: XLVKRRMSLOIGJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-((4-bromophenyl)imino)acetate, also known as ethyl 2-(4-bromobenzylimino)acetate, is a chemical compound that belongs to the class of imines. It is a yellowish solid that is soluble in organic solvents. This compound has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Characterization

  • Synthesis Pathways : Ethyl 2-((4-bromophenyl)imino)acetate has been utilized in various synthetic pathways. For instance, it has been used in the preparation of ethyl 2-(4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate from ethyl bromocrotonate (Mayer et al., 2001). Additionally, the base-induced intramolecular aza-Michael reaction has been employed to form ethyl 2-(1-phenylpiperidin-2-yl) acetate (Ramos et al., 2011).

  • Crystal Structure Analysis : Studies on ethyl (3E)-3-[2-(4-bromophenylsulfonyl)hydrazin-1-ylidene]butanoate, a compound related to this compound, have provided insights into its crystal structure and intermolecular interactions, highlighting its potential for further research in crystallography (Murtaza et al., 2012).

  • Synthesis of Derivatives : Research has been conducted on synthesizing derivatives of this compound, which are important for various applications in organic chemistry. For instance, derivatives of 2-iminoimidazolidin-4-one were synthesized using ethyl bromoacetate, demonstrating the compound's versatility (Shestakov et al., 2007).

Pharmaceutical Applications

  • Drug Precursor Synthesis : this compound and its derivatives have been utilized in the synthesis of various drug precursors. For example, ethyl (4-phenylphenyl)acetate, synthesized via Suzuki coupling reactions, is a precursor to felbinac, showing potential in the discovery of new nonsteroidal anti-inflammatory drugs (Costa et al., 2012).

Catalytic and Chemical Properties

  • Catalysis : this compound derivatives have been employed in various catalytic processes. For example, (E)-ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate has been used in racemization-free esterification, thioesterification, amidation, and peptide bond formation, demonstrating the compound's versatility in catalytic applications (Chandra et al., 2018).

  • Antimicrobial Activity : Some derivatives of this compound have shown potential in antimicrobial applications. The study on electrogenerated base-promoted synthesis of 2-imino-1,3-thiazolidin-4-one derivatives indicates the exploration of biological activities of these compounds (Haouas et al., 2016).

properties

IUPAC Name

ethyl 2-(4-bromophenyl)iminoacetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10BrNO2/c1-2-14-10(13)7-12-9-5-3-8(11)4-6-9/h3-7H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XLVKRRMSLOIGJU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C=NC1=CC=C(C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20648620
Record name Ethyl (2E)-[(4-bromophenyl)imino]acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20648620
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

915712-34-4
Record name Ethyl (2E)-[(4-bromophenyl)imino]acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20648620
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 2-((4-bromophenyl)imino)acetate
Reactant of Route 2
Reactant of Route 2
Ethyl 2-((4-bromophenyl)imino)acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.